Cas no 868680-38-0 (2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-ethylphenyl)acetamide)

• Product Name: 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-ethylphenyl)acetamide
• CAS No: 868680-38-0
• MF: C₁₆H₂₁N₃O₃
• MW: 303.356243848801
• CID: 6274800
• PubChem ID: 7190156
• Update Time: 2025-05-26

2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-ethylphenyl)acetamide
• AKOS024612368
• SR-01000016192-1
• 868680-38-0
• SR-01000016192
• F1827-0018

• Inchi： 1S/C16H21N3O3/c1-3-12-5-7-13(8-6-12)17-14(20)11-19-10-9-18(4-2)15(21)16(19)22/h5-8H,3-4,9-11H2,1-2H3,(H,17,20)
• InChI Key： CURDXXWRRUATJV-UHFFFAOYSA-N
• SMILES： O=C1C(N(CC)CCN1CC(NC1C=CC(=CC=1)CC)=O)=O

Computed Properties

• Exact Mass: 303.15829154g/mol
• Monoisotopic Mass: 303.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.7Ų

Additional information on 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-ethylphenyl)acetamide

Research Update on 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-ethylphenyl)acetamide (CAS: 868680-38-0)

Recent studies on the compound 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-ethylphenyl)acetamide (CAS: 868680-38-0) have highlighted its potential as a promising candidate in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique piperazine and acetamide moieties, has been the subject of investigation due to its potential therapeutic applications, particularly in the context of antimicrobial and anti-inflammatory activities. The following sections provide a comprehensive overview of the latest findings, methodologies, and implications of this research.

The primary focus of recent studies has been to elucidate the pharmacological properties and mechanisms of action of 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-ethylphenyl)acetamide. Researchers have employed a combination of in vitro and in silico approaches to assess its bioactivity. Molecular docking studies have revealed that the compound exhibits a high affinity for specific bacterial and inflammatory targets, suggesting its potential as a dual-action therapeutic agent. These findings are supported by experimental data demonstrating significant inhibition of bacterial growth and reduction in pro-inflammatory cytokines in cell-based assays.

One of the key advancements in this area has been the optimization of the synthetic pathway for 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-ethylphenyl)acetamide. Recent publications describe improved yield and purity through the use of novel catalysts and reaction conditions. These methodological refinements not only enhance the scalability of production but also ensure the consistency of the compound's pharmacological profile, which is critical for further preclinical and clinical development.

In addition to its antimicrobial and anti-inflammatory properties, preliminary studies have explored the compound's potential in oncology. Early-stage research indicates that 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-ethylphenyl)acetamide may exhibit cytotoxic effects against certain cancer cell lines, particularly those associated with solid tumors. While these findings are preliminary, they open new avenues for investigating the compound's mechanism of action in cancer biology and its potential as an adjunct therapy.

Despite these promising results, challenges remain in the development of 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-ethylphenyl)acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies, with the goal of enhancing the compound's pharmacokinetic and pharmacodynamic properties.

In conclusion, the latest research on 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-ethylphenyl)acetamide underscores its multifaceted potential in chemical biology and pharmaceutical applications. The compound's unique structural features and broad-spectrum bioactivity make it a compelling subject for further study. Future research should focus on advancing its therapeutic potential through rigorous preclinical evaluation and translational studies, paving the way for its eventual clinical application.